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A Comparative Analysis of Poly(bisphenol A carbonate) and Other Engineering Plastics

This guide provides a detailed comparative analysis of poly(bisphenol A carbonate) (PC)

against other leading engineering plastics, including Acrylonitrile Butadiene Styrene (ABS),

Polybutylene Terephthalate (PBT), and Polyether Ether Ketone (PEEK). The information herein

is intended for researchers, scientists, and drug development professionals, offering objective

performance comparisons supported by experimental data and standardized testing protocols.

Introduction to Engineering Plastics
Engineering plastics are a category of polymeric materials that offer superior mechanical and

thermal properties in a wide range of conditions compared to commodity plastics.[1] These

materials are often used in applications that require high performance, such as in automotive,

aerospace, electronics, and medical devices.[2][3] This guide focuses on Polycarbonate, a

versatile and widely used engineering plastic, and compares it with other notable examples to

aid in material selection for demanding applications.

Quantitative Performance Data
The selection of an appropriate engineering plastic is heavily reliant on its specific performance

characteristics. The following tables summarize the key mechanical and thermal properties of

Polycarbonate (PC), Acrylonitrile Butadiene Styrene (ABS), Polybutylene Terephthalate (PBT),
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and Polyether Ether Ketone (PEEK). Data is presented based on standardized testing methods

to ensure comparability.

Mechanical Properties

Property
Test
Method

Polycarbon
ate (PC)

ABS
PBT (30%
Glass
Filled)

PEEK

Tensile

Strength

(MPa)

ASTM D638 /

ISO 527
60 - 72[4][5] 38.7 - 47[6][7] 130[8] 95 - 116[2][9]

Tensile

Modulus

(GPa)

ASTM D638 /

ISO 527
2.2 - 2.4[4][5]

1.9 - 2.45[6]

[7]
9.8[8]

3.3 - 4.2[9]

[10]

Tensile

Elongation at

Break (%)

ASTM D638 /

ISO 527
80 - 120[4] 9.6 - 50[7][11] 2.5[8] 15 - 40[9]

Notched Izod

Impact (J/m)

ASTM D256 /

ISO 180
600 - 850[12]

200 - 210[6]

[11]
85[8] 85[10]

Thermal Properties
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Property
Test
Method

Polycarbon
ate (PC)

ABS
PBT (30%
Glass
Filled)

PEEK

Heat

Deflection

Temperature

at 1.8 MPa

(°C)

ASTM D648 /

ISO 75

127 - 132[12]

[13]
82 - 90[6][11] 210[14] 152 - 160[15]

Maximum

Continuous

Service

Temperature

(°C)

- 121 - 125[12] ~100[15] 150[14]
250 - 260[15]

[16]

Glass

Transition

Temperature

(°C)

DSC 145 - 150[12] 106 - 110[7] ~60 143 - 150[9]

Chemical Resistance
The chemical resistance of an engineering plastic is a critical factor in its suitability for various

applications, especially in laboratory and pharmaceutical settings. The following table provides

a general comparison of the resistance of PC, ABS, PBT, and PEEK to common classes of

chemicals.
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Chemical
Class

Polycarbonate
(PC)

ABS PBT PEEK

Dilute Acids Good[17][18] Good[3][19] Excellent Excellent[20][21]

Concentrated

Acids

Poor to Fair[17]

[18]
Poor[3][19] Good

Poor to Fair (esp.

Sulfuric & Nitric)

[20][21]

Alkalis (Bases)

Poor (attacked

by strong bases)

[17][18]

Good[3][19]
Good (attacked

by strong bases)
Excellent[20][22]

Alcohols

Good (except

Methyl Alcohol)

[23][24]

Poor[3] Excellent Excellent[21]

Ketones (e.g.,

Acetone)

Poor (dissolves)

[17][18]

Poor (dissolves)

[19][25]
Good Excellent[21]

Aromatic

Hydrocarbons

Poor (causes

stress cracking)

[17][18]

Poor[3] Good Excellent[21]

Aliphatic

Hydrocarbons
Good[18][23] Moderate[26] Excellent Excellent[21]

Oils and Greases Good[23] Good[25] Excellent Excellent

Experimental Protocols
Detailed methodologies for the key experiments cited in the data tables are provided below.

These protocols are based on internationally recognized standards from ASTM International

and the International Organization for Standardization (ISO).

Tensile Properties (ASTM D638 / ISO 527)
This test is performed to determine the tensile strength, tensile modulus, and elongation at

break of a plastic material.
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Specimen Preparation: Test specimens are prepared in a standard dumbbell shape, as

specified in the respective standard (e.g., Type I for ASTM D638).[27] The dimensions of the

specimens are critical for accurate results and must be measured precisely.

Apparatus: A universal testing machine (UTM) equipped with a suitable load cell and an

extensometer is used.[21] The grips of the UTM must hold the specimen securely without

causing premature failure.

Procedure:

The prepared specimen is mounted in the grips of the UTM.

The extensometer is attached to the gauge section of the specimen to measure elongation

accurately.

A tensile load is applied to the specimen at a constant rate of crosshead movement until

the specimen fractures. The test speed is specified by the standard and the material being

tested.[5]

The force and elongation are recorded continuously throughout the test.

Data Analysis: The recorded data is used to generate a stress-strain curve, from which the

tensile strength, tensile modulus, and elongation at break are calculated.

Notched Izod Impact Strength (ASTM D256 / ISO 180)
This test measures the impact resistance of a plastic material, indicating its toughness.

Specimen Preparation: A rectangular bar of specified dimensions is prepared. A V-shaped

notch is machined into the specimen to create a stress concentration point and ensure a

consistent fracture.[11]

Apparatus: A pendulum-type impact testing machine is used. The machine has a swinging

pendulum with a known mass and length, which strikes the specimen.

Procedure:

The notched specimen is clamped vertically in a cantilevered position.[3]
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The pendulum is released from a specified height, allowing it to swing down and strike the

notched side of the specimen.

The energy absorbed by the specimen during the fracture is determined by the height to

which the pendulum swings after breaking the specimen.

Data Analysis: The impact strength is calculated as the energy absorbed divided by the

thickness of the specimen at the notch and is typically expressed in Joules per meter (J/m)

or foot-pounds per inch (ft-lb/in).[28]

Heat Deflection Temperature (HDT) (ASTM D648 / ISO 75)
This test determines the temperature at which a plastic sample deforms under a specified load.

Specimen Preparation: A rectangular bar of the plastic material with specified dimensions is

used.

Apparatus: An HDT testing apparatus consists of a three-point bend loading fixture immersed

in a temperature-controlled oil bath.

Procedure:

The test specimen is placed on the supports of the loading fixture.

A constant load, typically 0.45 MPa or 1.8 MPa, is applied to the center of the specimen.

[12]

The oil bath is heated at a uniform rate, usually 2°C per minute.[29]

The temperature at which the specimen deflects by a specified amount (0.25 mm for

ASTM D648) is recorded as the Heat Deflection Temperature.[12]

Data Analysis: The HDT value is a direct reading from the temperature sensor at the point of

the specified deflection.
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The following diagram illustrates a logical workflow for selecting an appropriate engineering

plastic based on key performance requirements.

Start: Define Application Requirements

High Continuous Service Temp (>150°C)?

High Impact Resistance Required?

No

PEEK

Yes

Broad Chemical Resistance Needed?

No

Polycarbonate (PC)

Yes

Cost Sensitivity a Major Factor?

No

PBT

Yes

No (Re-evaluate PC for balanced properties)

ABS

Yes

Click to download full resolution via product page

Caption: A decision tree for selecting an engineering plastic.

Polymer Type Comparison Logic
This diagram shows the relationship between the general performance characteristics of the

discussed engineering plastics.
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Performance

PC

ABS

Lower Cost, Lower Temp. Resistance
PBTBetter Chemical Resistance

PEEK

Higher Temp. & Chemical Resistance, Higher CostHigher Temp. & Chemical Resistance
Higher Temp. Resistance & Mechanicals

Click to download full resolution via product page

Caption: Performance relationships between selected engineering plastics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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